Cas no 109045-50-3 (1-(3-hydroxybutyl)naphthalen-2-ol)

• Product Name: 1-(3-hydroxybutyl)naphthalen-2-ol
• CAS No: 109045-50-3
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6285636
• PubChem ID: 82184744
• Update Time: 2025-05-24

1-(3-hydroxybutyl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxybutyl)naphthalen-2-ol
• EN300-1858909
• 109045-50-3

• Inchi： 1S/C14H16O2/c1-10(15)6-8-13-12-5-3-2-4-11(12)7-9-14(13)16/h2-5,7,9-10,15-16H,6,8H2,1H3
• InChI Key： SHQWXAXTNKHKPE-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C(=CC=C2C=CC=CC=12)O

Computed Properties

• Exact Mass: 216.115
• Monoisotopic Mass: 216.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-(3-hydroxybutyl)naphthalen-2-ol

Introduction to 1-(3-hydroxybutyl)naphthalen-2-ol (CAS No. 109045-50-3)

1-(3-hydroxybutyl)naphthalen-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 109045-50-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This naphthalene derivative, characterized by a hydroxybutyl side chain attached to the β-position of the naphthalene ring, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in drug development and synthetic chemistry.

The molecular structure of 1-(3-hydroxybutyl)naphthalen-2-ol consists of a naphthalene core substituted with a 3-hydroxybutyl group. This configuration imparts both hydrophilic and lipophilic characteristics to the molecule, facilitating its solubility in diverse solvents and enhancing its potential for interaction with biological targets. The presence of the hydroxyl group at the third position of the butyl chain further contributes to its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, 1-(3-hydroxybutyl)naphthalen-2-ol has been studied extensively for its pharmacological potential. Researchers have explored its derivatives as intermediates in the synthesis of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The naphthalene moiety is known for its ability to modulate enzyme activity and receptor binding, while the hydroxybutyl group provides a scaffold for further functionalization to enhance drug efficacy and bioavailability.

One of the most compelling aspects of 1-(3-hydroxybutyl)naphthalen-2-ol is its role in the development of enzyme inhibitors. Studies have demonstrated that derivatives of this compound can selectively inhibit specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, modifications to the hydroxyl group have been shown to improve binding affinity to target enzymes, leading to more potent inhibitory effects. This has opened up new avenues for drug discovery, particularly in the design of small-molecule inhibitors.

The synthetic pathways for 1-(3-hydroxybutyl)naphthalen-2-ol also warrant attention. Advanced synthetic techniques, including catalytic hydrogenation and cross-coupling reactions, have been employed to produce this compound with high purity and yield. These methods not only enhance the efficiency of production but also allow for easy modification of the molecular structure to tailor specific pharmacological properties. The versatility of synthetic approaches makes 1-(3-hydroxybutyl)naphthalen-2-ol an invaluable tool in medicinal chemistry.

Recent advancements in computational chemistry have further illuminated the potential of 1-(3-hydroxybutyl)naphthalen-2-ol as a pharmacophore. Molecular modeling studies have predicted its binding interactions with various biological targets, providing insights into its mechanism of action. These predictions have guided experimental efforts, leading to the identification of novel derivatives with enhanced therapeutic profiles. The integration of computational methods with experimental validation has significantly accelerated the drug discovery process.

The biological activity of 1-(3-hydroxybutyl)naphthalen-2-ol has also been explored in preclinical models. In vitro assays have revealed its potential as an anti-inflammatory agent, with mechanisms involving modulation of cytokine production and inhibition of inflammatory pathways. Additionally, studies in animal models have shown promising results in reducing oxidative stress and protecting against neurodegenerative damage. These findings underscore the therapeutic potential of this compound and its derivatives.

Future research directions for 1-(3-hydroxybutyl)naphthalen-2-ol include optimizing synthetic routes for scalability and exploring new derivatives with improved pharmacokinetic properties. The development of prodrugs or formulations that enhance bioavailability could further expand its applications in clinical settings. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully harness the potential of this compound.

The growing interest in 1-(3-hydroxybutyl)naphthalen-2-ol reflects broader trends in pharmaceutical research towards innovative molecular design and targeted therapy. As our understanding of disease mechanisms advances, compounds like this one will play a crucial role in developing next-generation therapeutics. Their unique structural features offer opportunities for designing drugs that are both effective and well-tolerated by patients.

In conclusion,1-(3-hydroxybutyl)naphthalen-2-ol (CAS No. 109045-50-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural features, synthetic accessibility, and biological activity make it a valuable asset in drug discovery efforts aimed at addressing various diseases. Continued research and development will undoubtedly unlock new therapeutic possibilities derived from this versatile chemical entity.